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Carbamic acid, butyl-, 2-propynyl!
Compound Name:
ester

Cat. No. B146780

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of propargyl butylcarbamate and its widely used
parent compound, 3-iodo-2-propynyl butylcarbamate (IPBC). The following sections present a
statistical analysis of experimental data, covering their synthesis, physical and chemical
properties, and toxicological profiles to assist researchers in making informed decisions for
their applications in material preservation and beyond.

Synthesis and Physicochemical Properties: A Head-
to-Head Comparison

Propargyl butylcarbamate serves as the direct precursor to IPBC through an iodination
reaction. The synthesis of propargyl butylcarbamate itself is typically achieved through the
reaction of n-butyl isocyanate with propargyl alcohol. Various methods have been reported with
yields often exceeding 95%.[1] The subsequent iodination of propargy! butylcarbamate to
produce IPBC is also a high-yield reaction, with reported efficiencies around 93-98%.[2][3]

Below is a summary of their key physicochemical properties.
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3-lodo-2-propynyl

Property Propargyl Butylcarbamate Butylcarbamate (IPBC)

Molecular Formula CsH13NO:2 CsH12INO2

Molecular Weight 155.19 g/mol [4] 281.09 g/mol [5]

Appearance .Cok.)rless to pale yellow White o.r slightly yellow
liquid[6] crystalline powder[5]

Melting Point <0°C[7] 64-68 °C

Boiling Point 224.4 °C (decomposes)[7] Not available

Water Solubility Insoluble 156 mg/L at 20 °C[5]

Log Kow Not available 2.81[8]

Experimental Protocols
Synthesis of Propargyl Butylcarbamate

A common laboratory-scale synthesis involves the reaction of n-butyl isocyanate with propargyl
alcohol.

o Materials: n-butyl isocyanate, propargyl alcohol, suitable solvent (e.g., toluene), catalyst
(optional).

» Procedure: Propargyl alcohol is added to a solution of n-butyl isocyanate in a suitable
solvent. The reaction is typically carried out at a controlled temperature (e.g., 115-160°C) for
a specified duration (e.g., 20-60 minutes).[1] The crude product can be purified by distillation
or other chromatographic techniques. A high-purity product (content >99%) can be obtained
with yields often in the range of 96-99%.[1]

Synthesis of 3-lodo-2-propynyl Butylcarbamate (IPBC)
from Propargyl Butylcarbamate

IPBC is synthesized by the iodination of propargyl butylcarbamate.
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o Materials: Propargyl butylcarbamate, iodinating agent (e.g., iodine), base (e.g., sodium
hydroxide), oxidizing agent (e.g., sodium hypochlorite), solvent (e.g., aqueous ethanol or a
surfactant-containing aqueous solution).

o Procedure: Propargyl butylcarbamate is dissolved in the chosen solvent system. The
iodinating agent, base, and oxidizing agent are added sequentially under controlled
temperature conditions (e.g., 0-8°C).[2] The reaction mixture is stirred for a defined period to
ensure complete reaction. The product, IPBC, precipitates and can be isolated by filtration,
washed with water, and dried. This process can achieve yields of approximately 93.5% with
a purity of around 98.7%.[2][9]

Comparative Analysis of Biological Activity
Antifungal Efficacy

IPBC is a well-established broad-spectrum fungicide. It has demonstrated high efficacy against
a variety of fungi, including the common mold Aspergillus niger with a reported Minimum
Inhibitory Concentration (MIC) of 0.6 ppm.[10]

Quantitative antifungal data for propargyl butylcarbamate is less readily available in the
reviewed literature. As the non-iodinated precursor, it is expected to have significantly lower
antifungal activity. The fungicidal action of IPBC is largely attributed to the iodo group on the
propynyl chain.

Toxicological Profile

A significant differentiator between the two compounds is their toxicity. Propargyl
butylcarbamate is the primary degradation product of IPBC in the environment.[8] Studies have
shown that propargyl butylcarbamate is substantially less toxic to aquatic organisms.

GHS Hazard Classification

Compound Acute Oral LDso (rats)

(Oral)

) Category 4: Harmful if

Propargyl Butylcarbamate Data not available

swallowed[4]
3-lodo-2-propynyl Category 3: Toxic if swallowed

propyny 1470 mg/kg[11] 9o

Butylcarbamate (IPBC) (based on some SDS)
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It has been noted that the primary hydrolysis metabolite of IPBC, propargyl butylcarbamate, is
approximately 1000 times less toxic to fish and invertebrates than IPBC.

Visualizing the Relationship and Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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